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Compound of Interest

Compound Name:
4-Aminomorpholin-3-one

hydrochloride

Cat. No.: B13491472

Get Quote

Chemical Identity & Nomenclature
4-Aminomorpholin-3-one hydrochloride is a cyclic hydrazide derivative characterized by an

N-amino group attached to the nitrogen of the morpholin-3-one lactam ring.[1] It serves as a

constrained peptidomimetic scaffold, particularly in the design of serine protease inhibitors.
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Attribute Detail

IUPAC Name 4-Aminomorpholin-3-one hydrochloride

Common Synonyms

4-Amino-3-morpholinone HCl; N-

Aminomorpholin-3-one HCl; 3-Morpholinone, 4-

amino-, hydrochloride

CAS Number (Free Base)
858455-28-4 (Note: HCl salt is often indexed

under the parent CAS or vendor-specific codes)

Molecular Formula C₄H₈N₂O₂[2][3][4][5][6][7] · HCl

Molecular Weight 116.12 (Free Base) / 152.58 (HCl Salt)

SMILES C1COCC(=O)N1N.Cl

InChI Key (Base) VZXYILQZJIXJMN-UHFFFAOYSA-N

Structural Visualization
The following diagram illustrates the connectivity of the target molecule and highlights the

critical N-N bond that defines its reactivity as a hydrazine surrogate.
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Chemical Connectivity
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Caption: Structural decomposition of 4-Aminomorpholin-3-one HCl highlighting the N-N

hydrazine linkage.

Critical Disambiguation (Safety & Specificity)
Warning: In commercial catalogs and loose nomenclature, this compound is frequently

confused with the Rivaroxaban intermediate. Researchers must verify the structure before

procurement.
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Feature Target Compound
Common Confusion

(Rivaroxaban Int.)

Name 4-Aminomorpholin-3-one
4-(4-Aminophenyl)morpholin-3-

one

CAS 858455-28-4 438056-69-0

Structure N-NH₂ (Hydrazine) N-Phenyl-NH₂ (Aniline)

Role
Thrombin Inhibitor Scaffold

(P2)

Factor Xa Inhibitor

Intermediate

Reactivity Nucleophilic at exocyclic N Nucleophilic at aniline N

Synthetic Utility & Applications
A. Thrombin Inhibition (P2 Scaffold)
4-Aminomorpholin-3-one serves as a critical P2 ligand in the design of serine protease

inhibitors. The morpholinone ring acts as a constrained bioisostere for proline or pipecolic acid,

directing the attached groups into the S2 pocket of the enzyme (e.g., Thrombin).

Mechanism: The N-amino group allows for the formation of hydrazide linkers or aza-peptide

bonds, which resist enzymatic hydrolysis while maintaining hydrogen bonding capability.

Reference: Semple et al. utilized this scaffold to optimize potency and selectivity in thrombin

inhibitors [1].

B. Synthesis of the Core
The synthesis typically involves the electrophilic amination of the parent morpholin-3-one

lactam. This is a non-trivial transformation requiring careful control to avoid ring opening.

Experimental Workflow (General Protocol)
Deprotonation: Treatment of morpholin-3-one with a strong base (NaH or LiHMDS) in dry

THF/DMF at 0°C to generate the lactam enolate/nitrogen anion.
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Amination: Addition of an electrophilic aminating agent, such as O-

(Diphenylphosphinyl)hydroxylamine (DPPH) or Hydroxylamine-O-sulfonic acid (HOSA).

Salt Formation: The resulting free base hydrazine is unstable and prone to oxidation; it is

immediately trapped with HCl in dioxane/ether to precipitate the stable hydrochloride salt.

Morpholin-3-one Activation
(NaH/THF)

N-Amination
(HOSA or DPPH)

Salt Formation
(HCl/Dioxane) 4-Aminomorpholin-3-one HCl
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Caption: Synthetic pathway via electrophilic N-amination of the lactam precursor.

Handling & Stability Protocols
Stability Profile

Hygroscopicity: As an amine hydrochloride, the compound is hygroscopic. It must be stored

in a desiccator or under inert atmosphere (Argon/Nitrogen).

Oxidation Sensitivity: The hydrazine moiety (-N-NH₂) is susceptible to oxidation by air over

time, leading to the formation of tetrazene impurities or decomposition.

Thermal Stability: Stable at room temperature if dry, but degradation accelerates above

60°C.

Analytical Characterization (Expected)
1H NMR (DMSO-d6): Distinct signals for the morpholine ring protons (approx. 3.5–4.2 ppm).

The ammonium protons (-NH3+) typically appear as a broad singlet downfield (8.0–10.0

ppm) depending on moisture content.

Mass Spectrometry: ESI+ showing [M+H]+ = 117.1 (Free base mass).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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